Cas no 160882-76-8 ((2S)-4-Oxo-1-(9-phenylfluorenyl)-proline Methyl Ester)

(2S)-4-Oxo-1-(9-phenylfluorenyl)-proline Methyl Ester is a chiral proline derivative commonly employed in asymmetric synthesis and peptide chemistry. The 9-phenylfluorenyl (PhF) protecting group enhances steric hindrance, improving selectivity in reactions such as amide bond formation or cyclizations. The methyl ester moiety increases solubility in organic solvents, facilitating handling in synthetic applications. This compound is particularly valuable in the synthesis of constrained peptidomimetics and as a building block for biologically active molecules. Its rigid structure and chiral center make it useful for inducing stereocontrol in complex transformations. The PhF group can be selectively removed under mild conditions, offering versatility in multi-step syntheses.
(2S)-4-Oxo-1-(9-phenylfluorenyl)-proline Methyl Ester structure
160882-76-8 structure
Product Name:(2S)-4-Oxo-1-(9-phenylfluorenyl)-proline Methyl Ester
CAS No:160882-76-8
MF:C25H21NO3
MW:383.439146757126
CID:904541
PubChem ID:11811064
Update Time:2025-06-26

(2S)-4-Oxo-1-(9-phenylfluorenyl)-proline Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • (2S)-4-Oxo-1-(9-phenylfluorenyl)-proline Methyl Ester
    • (2S)-4-Oxo-1-(9-phen
    • methyl (2S)-4-oxo-1-(9-phenylfluoren-9-yl)pyrrolidine-2-carboxylate
    • (2S)-4-oxo-N-(9'-phenylfluoren-9'-yl)pyrrolidine-2-carboxylic acid methyl ester
    • (S)-methyl 4-oxo-1-(9-phenyl-9H-fluoren-9-yl)pyrrolidine-2-carboxylate
    • 4-OXO-1-(9-PHENYL-9H-FLUOREN-9-YL)-L-PROLINE METHYL ESTER
    • 4-oxo-N-(9'-phenylfluoren-9'-yl)-L-proline methyl ester
    • L-Proline,4-oxo-1-(9-phenyl-9H-fluoren-9-yl)-,methyl ester
    • methyl (2S)-4-oxo-1-(9-phenyl-9H-fluoren-9-yl)pyrrolidine-2-carboxylate
    • 4-Oxo-1-(9-phenyl-9H-fluoren-9-yl)-
    • DTXSID20473318
    • AKOS030241124
    • AG-E-10488
    • Methyl (S)-4-oxo-1-(9-phenyl-9H-fluoren-9-yl)pyrrolidine-2-carboxylate
    • L-Proline, 4-oxo-1-(9-phenyl-9H-fluoren-9-yl)-, methyl ester
    • methyl (s)-4-oxo-1-(9-phenyl-9h-fluoren-9-yl)prolinate
    • SCHEMBL7733449
    • 160882-76-8
    • Inchi: 1S/C25H21NO3/c1-29-24(28)23-15-18(27)16-26(23)25(17-9-3-2-4-10-17)21-13-7-5-11-19(21)20-12-6-8-14-22(20)25/h2-14,23H,15-16H2,1H3/t23-/m0/s1
    • InChI Key: XHFIQXFLZZNLNS-QHCPKHFHSA-N
    • SMILES: O=C1C[C@@H](C(=O)OC)N(C1)C1(C2C=CC=CC=2)C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 383.15200
  • Monoisotopic Mass: 383.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 618
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 515.6±50.0 °C at 760 mmHg
  • Flash Point: 265.6±30.1 °C
  • Refractive Index: 1.653
  • PSA: 46.61000
  • LogP: 3.71320
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

(2S)-4-Oxo-1-(9-phenylfluorenyl)-proline Methyl Ester Security Information

(2S)-4-Oxo-1-(9-phenylfluorenyl)-proline Methyl Ester Pricemore >>

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(2S)-4-Oxo-1-(9-phenylfluorenyl)-proline Methyl Ester Production Method

Additional information on (2S)-4-Oxo-1-(9-phenylfluorenyl)-proline Methyl Ester

Introduction to (2S)-4-Oxo-1-(9-phenylfluorenyl)-proline Methyl Ester (CAS No. 160882-76-8)

(2S)-4-Oxo-1-(9-phenylfluorenyl)-proline Methyl Ester, with the CAS number 160882-76-8, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of proline derivatives, which are widely studied for their diverse applications in drug discovery and development.

The molecular structure of (2S)-4-Oxo-1-(9-phenylfluorenyl)-proline Methyl Ester is characterized by a proline backbone, a methyl ester group, and a 9-phenylfluorenyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it an interesting candidate for various research applications. The proline backbone is known for its ability to form stable secondary structures in peptides and proteins, while the 9-phenylfluorenyl moiety adds hydrophobicity and aromaticity, which can influence the compound's interactions with biological targets.

Recent studies have explored the potential of (2S)-4-Oxo-1-(9-phenylfluorenyl)-proline Methyl Ester in various therapeutic areas. One notable application is in the field of cancer research, where this compound has shown promising anti-proliferative effects on several cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that (2S)-4-Oxo-1-(9-phenylfluorenyl)-proline Methyl Ester exhibited significant cytotoxicity against human breast cancer cells (MCF-7) and colon cancer cells (HCT-116) at low micromolar concentrations. The mechanism of action is believed to involve the disruption of cell cycle progression and induction of apoptosis.

In addition to its anti-cancer properties, (2S)-4-Oxo-1-(9-phenylfluorenyl)-proline Methyl Ester has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. A recent study in the journal Bioorganic & Medicinal Chemistry Letters demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that (2S)-4-Oxo-1-(9-phenylfluorenyl)-proline Methyl Ester could be a valuable lead compound for developing new anti-inflammatory drugs.

The synthetic route for preparing (2S)-4-Oxo-1-(9-phenylfluorenyl)-proline Methyl Ester has been well-documented in the literature. A typical synthesis involves several steps, including the formation of a proline derivative, coupling with a 9-phenylfluorenyl moiety, and subsequent esterification. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. For example, using palladium-catalyzed coupling reactions can enhance the efficiency of the synthesis process while maintaining high stereoselectivity.

The physicochemical properties of (2S)-4-Oxo-1-(9-phenylfluorenyl)-proline Methyl Ester have also been extensively studied. This compound is generally stable under standard laboratory conditions but may require protection from light and moisture to prevent degradation. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for use in various biochemical assays and cell-based experiments.

In conclusion, (2S)-4-Oxo-1-(9-phenylfluorenyl)-proline Methyl Ester (CAS No. 160882-76-8) is a versatile compound with promising applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development in areas such as cancer therapy and anti-inflammatory drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing novel therapeutic strategies.

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